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Compound of Interest

Compound Name:
9-(2-Bromoethyl)-9h-purin-6-

amine

Cat. No.: B1220807 Get Quote

Essential Safety and Handling Guide for 9-(2-
Bromoethyl)-9h-purin-6-amine
This guide provides crucial safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling 9-(2-Bromoethyl)-9h-purin-6-amine
(CAS No. 68217-74-3). Adherence to these procedures is vital for ensuring personal safety and

environmental protection. This compound is classified as harmful if swallowed, in contact with

skin, or inhaled, and it is known to cause skin and serious eye irritation, as well as potential

respiratory irritation.[1][2]

Personal Protective Equipment (PPE)
Consistent and correct use of appropriate PPE is the primary defense against chemical

exposure. All PPE should meet established standards such as those from NIOSH (US) or EN

(EU).
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Protection Type Specification Standard

Eye/Face Protection

Safety glasses with side-

shields or chemical splash

goggles. A face shield should

be worn in addition to goggles

where there is a splash

hazard.[1]

NIOSH (US) or EN 166 (EU)

approved.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a

flame-resistant lab coat.[3]

Gloves must satisfy Regulation

(EU) 2016/425 and standard

EN 374.

Respiratory Protection

A NIOSH-approved respirator

is required if dust or aerosols

may be generated.[3] Work

should be conducted in a

chemical fume hood.[4]

NIOSH (US) or EN 143 (EU)

approved.

Footwear
Closed-toe, closed-heel shoes.

[3]
N/A

Operational Plan: Step-by-Step Handling Procedure
All manipulations of 9-(2-Bromoethyl)-9h-purin-6-amine should be performed in a certified

chemical fume hood to minimize inhalation exposure.

Preparation: Before handling, ensure the chemical fume hood is functioning correctly. Cover

the work surface with absorbent, plastic-backed pads. Assemble all necessary equipment,

including glassware, reagents, and designated waste containers, inside the fume hood.

Donning PPE: Put on all required PPE as specified in the table above before entering the

designated work area.

Weighing and Aliquoting: If weighing the solid, do so in the fume hood to minimize the

generation of airborne dust.[5] Use a chemical spatula for transfers. For liquid transfers, use

a calibrated pipette or syringe to minimize aerosol generation.[4]
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Reaction Setup: If used in a reaction, add the compound to the reaction vessel slowly and in

a controlled manner. Ensure all glassware is securely clamped and joints are properly

sealed.

Post-Handling: Upon completion of work, securely cap the primary container. Decontaminate

all surfaces and equipment that may have come into contact with the chemical.

Doffing PPE: Carefully remove and dispose of contaminated gloves and other disposable

PPE in the designated hazardous waste stream. Wash hands and forearms thoroughly with

soap and water after handling.
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Workflow for the safe handling of 9-(2-Bromoethyl)-9h-purin-6-amine.
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Disposal Plan
Proper disposal of 9-(2-Bromoethyl)-9h-purin-6-amine and associated waste is crucial to

prevent environmental contamination and ensure laboratory safety.

Unused/Surplus Chemical: Do not pour down the drain.[4] Collect in a designated, labeled,

and sealed waste container for halogenated organic compounds.

Contaminated Labware: Disposable items such as pipette tips, gloves, and absorbent pads

should be placed in a dedicated, sealed hazardous waste bag within the fume hood. Non-

disposable glassware and equipment should be decontaminated by rinsing with an

appropriate solvent, and the rinsate collected as halogenated organic waste.

Waste Pickup: Arrange for the disposal of all hazardous waste through your institution's

environmental health and safety (EHS) department or a licensed chemical waste disposal

company.

First Aid Measures
If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[1]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[1]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
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